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Stock Solution Preparation & Storage

The table below summarizes the key quantitative data for preparing and storing CCT196969 stock solutions

[1] [2].

Parameter Specification Additional Notes

Recommended
Solvent

DMSO [1] [2] Use fresh, dry DMSO to minimize
moisture absorption.

Solubility in DMSO ≥ 32 mg/mL (62.32 mM) [1] or 100
mg/mL (194.73 mM) [2]

Check the Certificate of Analysis for
your specific batch.

| Stock Solution Storage | -80°C: 2 years -20°C: 1 year [1] | | | Working Solution Storage| Use

immediately; avoid repeated freeze-thaw cycles [1] | Aliquot into single-use volumes to maintain stability. |

In Vivo Formulation Protocols

For animal studies, CCT196969 can be formulated into clear solutions or homogeneous suspensions for oral

administration. Below are two verified protocols for preparing working solutions from a DMSO stock
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solution.

Protocol 1: Clear Solution (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) [1]

This protocol yields a clear solution suitable for in vivo administration.

Prepare a DMSO stock solution of CCT196969 (e.g., 20.8 mg/mL).
To a clean vial, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.
Add 50 µL of Tween-80 and mix thoroughly until the solution is clear.

Finally, add 450 µL of physiological saline (0.9% NaCl) and mix again. The final concentration will
be 2.08 mg/mL.

Protocol 2: Homogeneous Suspension (using 0.5-1% CMC-Na) [2]

This protocol creates a stable suspension for oral gavage.

Weigh out the required amount of CCT196969 powder.

Gradually add the powder to a 0.5-1% Carboxymethyl Cellulose Sodium (CMC-Na) solution in
purified water.

Mix vigorously using a vortex mixer or sonication to obtain a homogeneous suspension with a final
concentration of ≥ 5 mg/mL.

Troubleshooting Guide

Issue Possible Cause Solution

Precipitation in
stock solution

Water absorption by DMSO;

repeated freeze-thaw cycles.

Use fresh, anhydrous DMSO; aliquot before

freezing; warm and vortex to re-dissolve.

Poor solubility in
aqueous buffers

Low solubility in water or

saline.

Always prepare from a DMSO stock; do not

attempt to directly dissolve powder in
aqueous solutions.

Loss of activity Degradation from improper
storage or repeated freeze-

thawing.

Adhere to recommended storage
temperatures; use aliquots.
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Key Experimental Considerations

The following experimental workflow outlines the process from stock preparation to in vivo application,

highlighting critical control points:

Start: Plan Experiment

Prepare DMSO Stock Solution

Aliquot & Store at -80°C/-20°C
✓ Quality Control:
- Use fresh DMSO

- Verify no precipitation

Thaw Aliquot as Needed
✓ Stability Control:

- Avoid freeze-thaw cycles
- Use single aliquots

Prepare In Vivo Working Solution

Administer to Animal Model
✓ Formulation Control:
- Ensure clear solution/

homogeneous suspension

Record & Analyze Data

Click to download full resolution via product page
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Beyond Solvent Preparation: CCT196969 is an orally available pan-RAF inhibitor that also targets

SRC-family kinases (SFKs), designed to overcome resistance seen with first-generation RAF
inhibitors [1] [2] [3].

Handling Precautions: This compound is for research use only and is not for human consumption
[1]. Follow all institutional safety guidelines for handling chemical agents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
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Research Solutions Beyond Boundaries.
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